An In-depth Technical Guide to 2-Ethoxy-6-(trifluoromethyl)pyridine: Synthesis, Properties, and Applications in Drug Discovery
An In-depth Technical Guide to 2-Ethoxy-6-(trifluoromethyl)pyridine: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Ethoxy-6-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound of significant interest in medicinal chemistry. Its unique structural features, particularly the trifluoromethyl group, impart desirable physicochemical properties to molecules, making it a valuable building block in the design and synthesis of novel therapeutic agents. This guide provides a comprehensive overview of 2-Ethoxy-6-(trifluoromethyl)pyridine, including its chemical properties, a detailed synthetic protocol, reactivity profile, and its crucial role in the development of new pharmaceuticals.
Core Properties and CAS Number
CAS Number: 1245563-18-1[1][2][3]
2-Ethoxy-6-(trifluoromethyl)pyridine is characterized by the following molecular and physical properties:
| Property | Value | Source |
| Molecular Formula | C₈H₈F₃NO | [1] |
| Molecular Weight | 191.15 g/mol | [1] |
| Boiling Point | 173.0 ± 40.0 °C (Predicted) | [1] |
| Density | 1.220 ± 0.06 g/cm³ (Predicted) | [1] |
| Storage | Sealed in dry, Room Temperature | [1] |
Synthesis of 2-Ethoxy-6-(trifluoromethyl)pyridine: A Step-by-Step Protocol
The synthesis of 2-Ethoxy-6-(trifluoromethyl)pyridine is most effectively achieved through a nucleophilic aromatic substitution (SNAr) reaction. The strong electron-withdrawing nature of the trifluoromethyl group at the 6-position activates the pyridine ring, particularly at the 2- and 4-positions, for attack by nucleophiles. This protocol details the synthesis from the readily available precursor, 2-chloro-6-(trifluoromethyl)pyridine.
Reaction Scheme:
Caption: Synthetic route to 2-Ethoxy-6-(trifluoromethyl)pyridine.
Materials:
-
2-Chloro-6-(trifluoromethyl)pyridine
-
Sodium metal
-
Anhydrous ethanol (EtOH)
-
Anhydrous toluene
-
Saturated aqueous ammonium chloride (NH₄Cl) solution
-
Saturated aqueous sodium chloride (brine) solution
-
Anhydrous magnesium sulfate (MgSO₄)
-
Standard laboratory glassware for inert atmosphere reactions
-
Magnetic stirrer with heating plate
-
Rotary evaporator
-
Silica gel for column chromatography
-
Hexanes and ethyl acetate for chromatography
Experimental Protocol:
-
Preparation of Sodium Ethoxide Solution:
-
In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stir bar, add anhydrous ethanol (e.g., 100 mL for a 50 mmol scale reaction).
-
Carefully add sodium metal (1.2 equivalents) in small portions to the ethanol at room temperature under a nitrogen atmosphere. The reaction is exothermic and produces hydrogen gas. Allow for complete dissolution of the sodium to form a clear solution of sodium ethoxide.
-
-
Nucleophilic Aromatic Substitution Reaction:
-
To the freshly prepared sodium ethoxide solution, add 2-chloro-6-(trifluoromethyl)pyridine (1.0 equivalent) dissolved in a minimal amount of anhydrous toluene.
-
Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
-
-
Work-up and Extraction:
-
Once the reaction is complete, cool the mixture to room temperature.
-
Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.
-
Remove the ethanol under reduced pressure using a rotary evaporator.
-
To the remaining aqueous layer, add deionized water and extract the product with ethyl acetate (3 x 50 mL).
-
Combine the organic layers and wash with brine (2 x 50 mL).
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
-
-
Purification:
-
Purify the crude product by flash column chromatography on silica gel.
-
Use a gradient elution system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., 0% to 10% ethyl acetate in hexanes).
-
Collect the fractions containing the pure product, identified by TLC analysis.
-
Combine the pure fractions and remove the solvent under reduced pressure to yield 2-Ethoxy-6-(trifluoromethyl)pyridine as a colorless to pale yellow oil.
-
Reactivity and Chemical Behavior
The reactivity of 2-Ethoxy-6-(trifluoromethyl)pyridine is largely dictated by the electronic properties of its substituents.
Caption: Key electronic influences on the reactivity of 2-Ethoxy-6-(trifluoromethyl)pyridine.
-
Nucleophilic Aromatic Substitution: The potent electron-withdrawing trifluoromethyl group significantly reduces the electron density of the pyridine ring, making it susceptible to further nucleophilic attack, particularly at the 4-position. This is a key consideration for subsequent functionalization.
-
Electrophilic Aromatic Substitution: The electron-deficient nature of the pyridine ring, further deactivated by the trifluoromethyl group, makes electrophilic aromatic substitution challenging. If forced, substitution would likely occur at the positions meta to the nitrogen atom (3- and 5-positions).
-
Reaction at the Ethoxy Group: The ethoxy group can potentially undergo cleavage under harsh acidic conditions.
-
Reaction at the Trifluoromethyl Group: The trifluoromethyl group is generally stable to most reaction conditions but can be a site of reactivity under specific circumstances, such as with certain strong nucleophiles or under reductive conditions.[4]
Applications in Drug Discovery and Medicinal Chemistry
The primary application of 2-Ethoxy-6-(trifluoromethyl)pyridine is as a crucial intermediate in the synthesis of complex pharmaceutical molecules. The trifluoromethylpyridine scaffold is a privileged structure in modern drug design.[5]
Key Advantages in Medicinal Chemistry:
-
Enhanced Lipophilicity: The trifluoromethyl group increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and enhance its bioavailability.[6]
-
Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation by cytochrome P450 enzymes. This can increase the half-life of a drug.
-
Modulation of pKa: The electron-withdrawing nature of the trifluoromethyl group can lower the pKa of the pyridine nitrogen, influencing the ionization state of the molecule at physiological pH and affecting its interaction with biological targets.
-
Improved Target Binding: The trifluoromethyl group can participate in favorable interactions with protein targets, such as dipole-dipole and hydrophobic interactions, leading to enhanced binding affinity and potency.
Case Study: S1P2 Receptor Antagonists
A notable application of 2-Ethoxy-6-(trifluoromethyl)pyridine is in the synthesis of selective sphingosine-1-phosphate receptor 2 (S1P2) antagonists.[5][7][8][9][10] One such example is the preclinical candidate GLPG2938, being investigated for the treatment of idiopathic pulmonary fibrosis (IPF).[5][7][8][9][10] In the synthesis of these complex molecules, the 2-ethoxy-6-(trifluoromethyl)pyridine moiety serves as a key building block, often introduced early in the synthetic sequence.
Spectroscopic Characterization (Predicted)
-
¹H NMR:
-
The ethoxy group protons would appear as a quartet around δ 4.4-4.6 ppm (CH₂) and a triplet around δ 1.4-1.6 ppm (CH₃).
-
The pyridine ring protons would exhibit signals in the aromatic region (δ 7.0-8.0 ppm). The proton at the 4-position would likely be a triplet, while the protons at the 3- and 5-positions would appear as doublets.
-
-
¹³C NMR:
-
The carbon of the trifluoromethyl group would appear as a quartet due to coupling with the fluorine atoms.
-
The carbons of the pyridine ring would resonate in the aromatic region, with their chemical shifts influenced by the substituents. The carbon attached to the ethoxy group (C2) and the trifluoromethyl group (C6) would be significantly downfield.
-
-
¹⁹F NMR:
-
A single sharp peak would be expected for the three equivalent fluorine atoms of the trifluoromethyl group, likely in the range of δ -60 to -70 ppm (relative to CFCl₃).[11]
-
-
Mass Spectrometry (EI):
-
The molecular ion peak (M⁺) would be observed at m/z 191.
-
Common fragmentation patterns would include the loss of an ethyl radical (M-29) and subsequent loss of carbon monoxide (M-29-28).
-
Safety and Handling
2-Ethoxy-6-(trifluoromethyl)pyridine should be handled with appropriate safety precautions in a well-ventilated fume hood. It is advisable to wear personal protective equipment, including safety glasses, gloves, and a lab coat. For specific handling and disposal guidelines, consult the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
2-Ethoxy-6-(trifluoromethyl)pyridine is a valuable and versatile building block for medicinal chemists and drug discovery scientists. Its synthesis is straightforward, and its incorporation into lead compounds can significantly enhance their pharmacological properties. The trifluoromethyl group provides a powerful tool for modulating lipophilicity, metabolic stability, and target binding affinity. As research into new therapeutic agents continues, the demand for and applications of this and related fluorinated pyridines are expected to grow.
References
- Supporting Inform
- Mammoliti, O., Palisse, A., et al. (2021). Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. Journal of Medicinal Chemistry, 64(9), 6037–6058.
-
Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]. Scinapse. [Link]
-
Mammoliti, O., Palisse, A., et al. (2021). Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. PubMed. [Link]
-
Mammoliti, O., Palisse, A., et al. (2021). Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. ACS Publications. [Link]
- Supporting Information for Cationic Iridium-Catalyzed C-H Alkylation of 2-Substituted Pyridine N-Oxides with Acryl
-
Discovery of the S1P2 Antagonist GLPG2938... ResearchGate. [Link]
- Supporting Inform
-
19F NMR Reference Standards. [Link]
-
Fluorine NMR. [Link]
- Tsukamoto, M., & Ito, S. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 116-130.
-
[Ir{dF(CF3)ppy}2(dtbbpy)]PF6. Organic Syntheses. [Link]
-
Selective Trifluoromethylation of Pyridines. ChemistryViews. [Link]
- Supporting Information for a General catalyst for Suzuki–Miyaura and Sonogashira reactions of aryl and heteroaryl chlorides in w
-
Practical Syntheses of [2,2ʹ-bipyridine]bis[3,5-difluoro-2- [5-(trifluoromethyl). Organic Syntheses. [Link]
-
2-Hydroxy-6-(trifluoromethyl)pyridine (HTF). Huimeng Bio-tech. [Link]
-
Pyridine, 2-ethoxy-. NIST WebBook. [Link]
-
2-(Trifluoromethyl)pyridine. SpectraBase. [Link]
-
Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses. [Link]
-
Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles. Journal of the Chemical Society, Perkin Transactions 1. [Link]
-
Photoredox Nucleophilic (Radio)fluorination of Alkoxyamines. PMC. [Link]
-
Fig. S4 13 C NMR spectrum of 2 in Acetone- d 6. ResearchGate. [Link]
-
Figure S15. 1 H NMR spectrum of 2-(trifluoromethyl)oxirane. ResearchGate. [Link]
-
CAS NO. 1245563-18-1 | 2-ethoxy-6-(trifluoromethyl)pyridine - 95%. Arctom Scientific. [Link]
-
Pyridine, 2-methoxy-4-(trifluoromethyl)-. US EPA. [Link]/search.do?details=displayDetails&selectedSubstanceId=17297029)
Sources
- 1. 2-Ethoxy-6-trifluoromethylpyridine | 1245563-18-1 [m.chemicalbook.com]
- 2. 1245563-18-1 | 2-Ethoxy-6-(trifluoromethyl)pyridine - Moldb [moldb.com]
- 3. arctomsci.com [arctomsci.com]
- 4. Contrasting reactions of 2,6-dichloro-4-trichloromethylpyridine, 2,6-dichloro-3-trichloromethylpyridine and their N-oxides with nucleophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
- 5. Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. 2-Hydroxy-6-(trifluoromethyl)pyridine (HTF) [huimengchem.cn]
- 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
- 8. Discovery of the S1P2 Antagonist GLPG2938 (1-[2-Ethoxy-6-(trifluoromethyl)-4-pyridyl]-3-[[5-methyl-6-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]pyridazin-3-yl]methyl]urea), a Preclinical Candidate for the Treatment of Idiopathic Pulmonary Fibrosis. | Semantic Scholar [semanticscholar.org]
- 9. pubs.acs.org [pubs.acs.org]
- 10. researchgate.net [researchgate.net]
- 11. rsc.org [rsc.org]
